Rac-1-methyl-3-nitro-1,2,3,4,5,6-hexahydro-[3,4']bipyridinyl

• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol
• IUPAC Name: 4-(1-methyl-3-nitropiperidin-3-yl)pyridine
• InChI: InChI=1S/C11H15N3O2/c1-13-8-2-5-11(9-13,14(15)16)10-3-6-12-7-4-10/h3-4,6-7H,2,5,8-9H2,1H3
• InChI Key: OIABFEORACFHIW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)(C2=CC=NC=C2)[N+](=O)[O-]

Description

Rac-1-methyl-3-nitro-1,2,3,4,5,6-hexahydro-[3,4']bipyridinyl is a useful research compound. Its molecular formula is C11H15N3O2 and its molecular weight is 221.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 105 mg (0.418 mmol) rac-1-Methyl-3-nitro-2,3,4,5-tetrahydro-1H-[3,4′]bipyridinyl-6-thione in 2.1 ml methanol was added 144 mg (3.8 mmol) NaBH4. The mixture was stirred at room temperature for 20 minutes. Water (1.0 ml) was added. The mixture was stirred for 1 hour. The methanol was removed in vacuo. The residue was diluted with water and extracted 3 times with dichloromethane. The combined extracts were dried over sodium sulfate, filtered and concentrated in vacuo. The crude oil was purified on silica gel (Eluent: Heptane/ethyl acetate 0 to 100%) to provide 53 mg (57%) of the title compound as a yellow oil. MS (m/e): 222.3 (M+H).